Cas no 2172052-22-9 (N-ethyl-3-(3-methoxypropyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: N-ethyl-3-(3-methoxypropyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2172052-22-9
• MF: C₁₀H₁₆N₆O
• MW: 236.273640632629
• CID: 5771135
• PubChem ID: 165868401
• Update Time: 2025-07-15

N-ethyl-3-(3-methoxypropyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1592035
• N-ethyl-3-(3-methoxypropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• 2172052-22-9
• N-ethyl-3-(3-methoxypropyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

• Inchi： 1S/C10H16N6O/c1-3-11-9-8-10(13-7-12-9)16(15-14-8)5-4-6-17-2/h7H,3-6H2,1-2H3,(H,11,12,13)
• InChI Key： QTWBTUBNDQOIIJ-UHFFFAOYSA-N
• SMILES： O(C)CCCN1C2C(=C(N=CN=2)NCC)N=N1

Computed Properties

• Exact Mass: 236.13855916g/mol
• Monoisotopic Mass: 236.13855916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 77.8Ų

Additional information on N-ethyl-3-(3-methoxypropyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

Introduction to N-ethyl-3-(3-methoxypropyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2172052-22-9)

N-ethyl-3-(3-methoxypropyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 2172052-22-9, belongs to the class of triazolo[4,5-d]pyrimidines, which are known for their broad spectrum of biological activities. The presence of multiple functional groups, including an ethyl side chain and a methoxypropyl substituent, contributes to its complex reactivity and potential therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of triazolo[4,5-d]pyrimidine derivatives in the development of novel drugs. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The specific arrangement of atoms in N-ethyl-3-(3-methoxypropyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine imparts unique electronic and steric properties that make it a valuable scaffold for drug design. The amine group at the 7-position further enhances its potential as a pharmacophore by allowing for further modifications and interactions with biological targets.

The synthesis of N-ethyl-3-(3-methoxypropyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine involves a multi-step process that requires precise control over reaction conditions and reagent selection. The key steps typically include condensation reactions between appropriate precursors to form the triazolopyrimidine core, followed by functional group transformations to introduce the ethyl and methoxypropyl side chains. The final step often involves the introduction of the amine group at the 7-position through nucleophilic substitution or other suitable methods. This synthetic route highlights the compound's complexity and the expertise required to produce it in high purity.

One of the most compelling aspects of N-ethyl-3-(3-methoxypropyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine is its potential as an inhibitor of key enzymes involved in disease pathways. For instance, studies have suggested that this compound may interact with enzymes such as kinases and phosphodiesterases, which are often dysregulated in cancer and inflammatory conditions. The triazolo[4,5-d]pyrimidine core is known to exhibit binding affinity for these targets due to its rigid structure and ability to form hydrogen bonds and hydrophobic interactions. This makes it an attractive candidate for further development as a lead compound in drug discovery.

In vitro studies have demonstrated promising activity of N-ethyl-3-(3-methoxypropyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine against various cancer cell lines. The compound has been shown to induce apoptosis and inhibit proliferation in several tumor types without significant toxicity to normal cells. These findings are particularly intriguing given the growing demand for targeted therapies that minimize side effects. Additionally, preclinical studies have explored its potential in treating inflammatory diseases by modulating cytokine production and immune cell function.

The structural features of N-ethyl-3-(3-methoxypropyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine also make it a versatile scaffold for derivative design. By modifying the ethyl and methoxypropyl side chains or introducing additional functional groups at other positions on the core structure, researchers can fine-tune its biological activity and pharmacokinetic properties. This flexibility is crucial for optimizing drug candidates for clinical use. Computational modeling techniques have been employed to predict how different modifications will affect the compound's binding affinity and metabolic stability.

Recent research has also focused on understanding the mechanism of action of N-ethyl-3-(3-methoxypropyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine at a molecular level. Advanced spectroscopic methods combined with crystallographic analysis have provided insights into how this compound interacts with its biological targets. These studies have revealed that the amine group plays a critical role in mediating these interactions by forming essential hydrogen bonds or participating in salt bridges with key residues on the enzyme surface. Such detailed understanding is essential for designing more effective derivatives with improved therapeutic profiles.

The potential applications of N-ethyl-3-(3-methoxypropyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-am ine extend beyond oncology and inflammation; it has also shown promise in combating infectious diseases caused by bacteria and viruses. The unique chemical properties of this compound allow it to disrupt essential processes in microbial pathogens without harming host cells. This makes it an attractive candidate for developing novel antibiotics or antiviral agents against resistant strains that have emerged due to overuse of existing drugs.

As interest in natural product-inspired drug design grows, trizolopyrimidine derivatives like N -ethyl - 34 - ( 34 - methoxypropyl ) - 34 H - 12 ,32 triazol o [42 ,52 - d ] py rim idin -72 am ine continue to be studied extensively . Researchers are exploring ways to incorporate bioactive motifs from natural sources into synthetic scaffolds while maintaining or enhancing their pharmacological activity . The combination of computational chemistry , high-throughput screening ,